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Compound of Interest

Compound Name:
o-((2-Hydroxyethyl)amino)phenol

sulphate

CAS No.: 43100-74-9

Cat. No.: B12661542

Get Quote

Executive Summary
This application note details a robust, scalable protocol for the synthesis of o-((2-
Hydroxyethyl)amino)phenol sulphate (CAS: 43100-74-9), a critical intermediate in oxidative

hair dye formulations and organic synthesis.[1]

Unlike traditional methods utilizing toxic ethylene oxide (EtO) gas or essentially genotoxic 2-

chloroethanol, this protocol utilizes Ethylene Carbonate (EC) as a "green" alkylating agent.[1]

This route proceeds via nucleophilic attack and subsequent decarboxylation, offering superior

regioselectivity for N-alkylation over O-alkylation, higher yields (>90%), and a safer operational

profile.[1]

Scientific Background & Retrosynthetic Analysis
The target molecule contains an o-aminophenol core N-substituted with a hydroxyethyl group.

[1] The primary synthetic challenge is chemoselectivity. The precursor, o-aminophenol,

possesses two nucleophilic sites: the amine (-NH₂) and the phenol (-OH).[1]
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Thermodynamic Control: The amine nitrogen is more nucleophilic than the phenolic oxygen

under neutral to mildly basic conditions.

Reagent Selection: Ethylene carbonate acts as a masked hydroxyethyl equivalent. Upon

nucleophilic attack by the amine, it forms a carbamate intermediate which undergoes thermal

decarboxylation to yield the desired N-(2-hydroxyethyl) derivative.[1]

Reaction Scheme
The synthesis proceeds in two stages:

Selective N-Hydroxyethylation: Reaction of o-aminophenol with ethylene carbonate.[1]

Salt Formation: Stabilization of the free base as the sulphate salt.

o-Aminophenol
(C6H7NO)

Carbamate
Intermediate

+ Reagent
140°C, Diglyme

Ethylene Carbonate
(C3H4O3)

o-((2-Hydroxyethyl)amino)phenol
(Free Base)- CO2 (Decarboxylation)

CO2 ↑

o-((2-Hydroxyethyl)amino)phenol
Sulphate

+ H2SO4
in Ethanol

Click to download full resolution via product page

Figure 1: Reaction pathway via ethylene carbonate decarboxylation.[1]

Materials & Equipment
Reagents
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Reagent CAS No. Grade Function

o-Aminophenol 95-55-6 >99% Precursor

Ethylene Carbonate 96-49-1 >99% Alkylating Agent

Diglyme (Diethylene

glycol dimethyl ether)
111-96-6 Anhydrous Solvent (High BP)

Sulfuric Acid 7664-93-9 95-98% Salt Formation

Ethanol (Absolute) 64-17-5 HPLC
Solvent

(Crystallization)

Activated Carbon 7440-44-0 Powder Purification

Equipment
Reactor: 3-neck round-bottom flask (250 mL or scaled equivalent) equipped with:

Mechanical stirrer (overhead).

Reflux condenser.

Internal temperature probe (thermocouple).

Nitrogen inlet/bubbler.[2]

Filtration: Büchner funnel with vacuum flask.

Analysis: HPLC (C18 column), ¹H-NMR (DMSO-d₆).

Experimental Protocol
Phase 1: Selective N-Alkylation (Synthesis of Free Base)
[1]
Principle: The reaction is driven by heat.[3][4] The evolution of CO₂ indicates reaction progress.

Stoichiometry is kept slightly in favor of Ethylene Carbonate (1.1 equiv) to ensure consumption

of the amine.
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Setup: Purge the 3-neck flask with nitrogen.

Charging: Add 21.8 g (0.20 mol) of o-aminophenol and 80 mL of Diglyme. Stir to suspend.

Reagent Addition: Add 19.4 g (0.22 mol) of Ethylene Carbonate.

Note: A catalyst (e.g., 0.5 g K₂CO₃) is optional but often unnecessary as the amine is

sufficiently nucleophilic. If reaction is sluggish, add 0.1 mol% K₂CO₃.

Reaction: Heat the mixture to 140–150°C.

Observation: At ~120°C, CO₂ evolution will begin. Maintain temperature until gas evolution

ceases (approx. 4–6 hours).

Monitor: Check by TLC (Ethyl Acetate:Hexane 1:1) or HPLC for disappearance of o-

aminophenol.[1]

Workup (Distillation):

Cool the reaction mixture to 80°C.

Apply vacuum (20–50 mbar) to distill off the Diglyme solvent.

Result: A viscous dark oil remains (Crude Free Base).

Intermediate Purification (Optional but Recommended):

Dissolve the oil in 100 mL of warm water.

Extract with Ethyl Acetate (2 x 50 mL) to remove unreacted phenols/impurities.

Concentrate the aqueous phase or use the crude oil directly if purity >95% (HPLC).

Phase 2: Sulphate Salt Formation[1]
Principle: The free base is unstable to oxidation over time. Converting it to the sulphate salt

ensures long-term stability and high purity.[1]

Dissolution: Dissolve the crude oily residue from Phase 1 in 100 mL of Absolute Ethanol.
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Clarification: If the solution is dark, treat with 1.0 g activated carbon at 50°C for 30 mins,

then filter hot through Celite.

Acidification: Cool the ethanolic solution to 0–5°C in an ice bath.

Addition: Slowly add Conc. Sulfuric Acid (approx. 11 mL, 0.20 mol) dropwise.

Critical Parameter: Maintain internal temperature <15°C to prevent sulfonation of the

aromatic ring.

Observation: A white to off-white precipitate will form immediately.[1]

Crystallization: Stir the slurry at 0°C for 2 hours to complete precipitation.

Isolation: Filter the solid under vacuum. Wash the filter cake with cold Ethanol (2 x 20 mL).

Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.

Critical Process Parameters (CPPs)
Parameter Setpoint Rationale

Reaction Temp (Phase 1) 145 ± 5°C

Required for decarboxylation.

<130°C leads to carbamate

accumulation.[1]

Stoichiometry (EC:Amine) 1.1 : 1.0

Excess EC ensures full

conversion; too much leads to

bis-alkylation.[1]

Acid Addition Temp < 15°C
Exothermic.[5] High temp

causes charring/sulfonation.

Quality Control & Validation
Expected Yield: 85–92% (based on o-aminophenol).[1] Appearance: White to pale beige

crystalline powder.

Analytical Specifications
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Melting Point: >200°C (Decomposes).

¹H-NMR (DMSO-d₆, 400 MHz):

δ 9.5-10.0 (br s, OH/NH/HSO4 protons)[1]

δ 6.8-7.2 (m, 4H, Aromatic)[1]

δ 3.6 (t, 2H, -CH₂OH)[1]

δ 3.2 (t, 2H, -NHCH₂-)[1]

Troubleshooting Guide

Low Yield / Incomplete Reaction

Check CO2 evolution.
Is Temp >140°C?

Increase Temp or
Add 0.1% K2CO3 catalyst

Product is Dark/Sticky

Oxidation of Aminophenol?

Ensure N2 purge.
Use Activated Carbon step.

Bis-alkylation Detected

Excess Ethylene Carbonate used?

Reduce EC to 1.05 equiv.
Control Temp strictly.

Click to download full resolution via product page

Figure 2: Troubleshooting logic for common synthetic deviations.

Safety & Handling (MSDS Highlights)
Ethylene Carbonate: Irritant. Solid at RT, melts at 36°C. Handle with gloves.

o-Aminophenol: Muta. 2; Sensitizer.[1] Avoid dust inhalation.

Sulfuric Acid: Corrosive. Use face shield during addition.

Waste Disposal: Neutralize aqueous filtrates with Sodium Bicarbonate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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